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Compound of Interest

Compound Name: Boc-d-homoserine

Cat. No.: B1282196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Boc-
D-homoserine. The information is intended to support laboratory personnel in minimizing risks

and ensuring a safe working environment. This document outlines the known hazards,

recommended personal protective equipment (PPE), storage and disposal protocols, and

emergency procedures.

Hazard Identification and Classification
Boc-D-homoserine is classified as a hazardous substance. All personnel handling this

compound must be fully aware of its potential health effects and adhere to the safety protocols

outlined in this guide.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The GHS classification for

Boc-D-homoserine is summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1][2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation.

GHS Pictogram:

alt text

Signal Word: Warning

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of Boc-D-homoserine.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Boc-D-
homoserine to prevent skin and eye contact, inhalation, and ingestion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-Homoserine
https://www.chemical-label.com/en/ghs/print-clp/745011-75-0/boc-d-homoserine
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-Homoserine
https://www.chemical-label.com/en/ghs/print-clp/745011-75-0/boc-d-homoserine
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-Homoserine
https://www.benchchem.com/product/b1282196?utm_src=pdf-body
https://www.benchchem.com/product/b1282196?utm_src=pdf-body
https://www.benchchem.com/product/b1282196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Chemical splash goggles are

required when there is a

potential for splashing. In other

situations, safety glasses with

side shields are the minimum

requirement.

Face Shield

To be worn in conjunction with

safety goggles when handling

larger quantities or when a

significant splash hazard

exists.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or holes before

use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against minor spills and

contamination.

Chemical-Resistant Apron or

Suit

For larger scale operations or

where significant splashing is

possible, a chemical-resistant

apron or suit should be worn

over the lab coat.

Respiratory Protection N95 Respirator or equivalent

A NIOSH-approved N95

respirator or equivalent should

be used if the material is

handled as a powder outside

of a chemical fume hood.

Storage
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Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Experimental Protocols
While specific experimental protocols for the safety assessment of Boc-D-homoserine are not

readily available in the public domain, the following general procedures are recommended for

handling and waste disposal.

General Handling Procedure
Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is

clean and uncluttered. Have all necessary equipment, including weighing materials and

solvents, readily available.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in Table 2.

Weighing and Transfer: Use a spatula for transfers. If the compound is a fine powder,

consider using a balance with a draft shield to minimize airborne dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Waste Disposal
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste: Collect solid waste, including contaminated gloves, weigh boats, and paper

towels, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Boc-D-homoserine in a labeled, sealed

solvent waste container. Do not mix with incompatible waste streams.
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Sharps: Dispose of any needles or other sharps used in the handling of this compound in a

designated sharps container.

All chemical waste should be disposed of through your institution's environmental health and

safety (EHS) office.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Fire-Fighting Measures
In the event of a fire involving Boc-D-homoserine, use the following extinguishing media:

Water spray

Alcohol-resistant foam

Dry chemical
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Carbon dioxide

Firefighters should wear self-contained breathing apparatus and full protective gear.

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling of Boc-D-homoserine.
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Preparation

Personal Protective Equipment

Handling

Cleanup and Disposal

Ensure clean work area (fume hood)

Gather necessary equipment and solvents Don appropriate PPE (gloves, goggles, lab coat)

Weigh Boc-D-homoserine carefully

Transfer to reaction vessel

Dissolve in solvent

Clean work area

Dispose of waste in labeled containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of Boc-D-homoserine.
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Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Rinse with water for 15 min Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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